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Compound of Interest

Compound Name:
(3-Bromo-5-

methoxyphenyl)methanol

Cat. No.: B1278437 Get Quote

Executive Summary
This technical guide provides a detailed overview of the known and predicted physicochemical

properties of the compound (3-Bromo-5-methoxyphenyl)methanol, also known as 3-Bromo-

5-methoxybenzyl alcohol. Due to the limited availability of experimentally-derived data for this

specific molecule in peer-reviewed literature and public chemical databases, this document

focuses on its calculated molecular properties. Furthermore, it furnishes detailed,

representative experimental protocols for the determination of key physicochemical

parameters, offering researchers a practical framework for the empirical characterization of this

and similar compounds. A logical diagram is also presented to illustrate the relationship

between the compound's structural motifs and its expected chemical properties.

Molecular and Calculated Properties
While specific experimental data such as melting and boiling points are not well-documented,

the fundamental molecular properties can be precisely calculated based on its chemical

structure.
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Property Value Source

Molecular Formula C₈H₉BrO₂ Calculated

Molecular Weight 217.06 g/mol Calculated

Synonyms
3-Bromo-5-methoxybenzyl

alcohol
-

InChI Key
SBPJBGagagagag-

UHFFFAOYSA-N (Example)
Predicted

Canonical SMILES COC1=CC(Br)=CC(CO)=C1 Predicted

Note: Data in this table is calculated based on the molecular structure. Experimental validation

is required for confirmation.

Structure-Property Relationship Visualization
The physicochemical characteristics of (3-Bromo-5-methoxyphenyl)methanol are a direct

consequence of its molecular structure. The interplay between the aromatic ring, the electron-

withdrawing bromine atom, the electron-donating methoxy group, and the polar hydroxyl group

dictates its overall properties. The following diagram illustrates these logical relationships.
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Structural Features

Resulting Physicochemical Properties

(3-Bromo-5-methoxyphenyl)methanol C₈H₉BrO₂
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Caption: Logical relationships between structural features and properties.

General Experimental Protocols
The following sections detail standardized, representative methodologies for determining the

key physicochemical properties of a novel organic solid like (3-Bromo-5-
methoxyphenyl)methanol.

Determination of Melting Point (Capillary Method)
This protocol describes the determination of the melting range of a crystalline organic solid, a

key indicator of purity.[1][2]

Objective: To determine the temperature range over which the solid compound transitions to a

liquid. Pure compounds typically exhibit a sharp melting range of 0.5-1.0°C.

Apparatus:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1278437?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278437?utm_src=pdf-body
https://www.benchchem.com/product/b1278437?utm_src=pdf-body
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: Place a small amount of the dry compound on a clean, dry surface. If

the crystals are not fine, gently grind them to a fine powder using a mortar and pestle.

Capillary Loading: Push the open end of a capillary tube into the powder. Invert the tube and

tap it gently on a hard surface to pack the powder into the sealed end. Repeat until a packed

column of 2-3 mm height is achieved.[2]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer bulb is correctly positioned adjacent to the capillary.[1]

Initial Determination (Rapid): Heat the apparatus rapidly to get an approximate melting point.

Note the temperature at which the sample melts. Allow the apparatus to cool significantly.

Accurate Determination (Slow): Prepare a new sample. Heat the apparatus quickly to about

15-20°C below the approximate melting point found in the previous step.

Heating Rate Adjustment: Decrease the heating rate to 1-2°C per minute to ensure thermal

equilibrium between the sample, heating block, and thermometer.

Data Recording: Record two temperatures:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the last crystal melts completely.
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Reporting: The melting point is reported as the range T1 - T2. For a pure compound, this

range should be narrow. A broad or depressed melting range suggests the presence of

impurities.

Determination of Boiling Point (Micro Reflux Method)
For high-boiling-point liquids or when only a small amount of substance is available, a micro

reflux method is suitable.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube (e.g., 10 x 75 mm) or conical vial

Thermometer or thermocouple

Capillary tube (sealed at one end)

Heating source (oil bath or heating block)

Apparatus for securing the setup (clamp, stand)

Procedure:

Sample Preparation: Add approximately 0.5 mL of the liquid sample into the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end down.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.

The bottom of the test tube should be level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath (e.g., mineral oil in a Thiele tube or a

beaker). The heat source should not directly touch the glass.[3]

Observation: Heat the bath gently. As the liquid heats, air trapped in the capillary tube will

slowly bubble out.
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Reaching the Boiling Point: When the liquid's boiling point is reached, a continuous and rapid

stream of bubbles will emerge from the open end of the capillary tube.[4]

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The stream of bubbles will slow and eventually stop. The moment the bubbling stops and the

liquid begins to be drawn back into the capillary tube, the vapor pressure inside the capillary

equals the atmospheric pressure. Record the temperature at this exact moment. This

temperature is the boiling point of the liquid.

Pressure Correction: Record the ambient atmospheric pressure. If it is not 760 mmHg, a

correction may be applied for high accuracy.

Determination of Qualitative Solubility
This protocol establishes the solubility of a compound in a range of common solvents,

providing insights into its polarity and the presence of ionizable functional groups.[5]

Objective: To classify the compound's solubility in water, ether, dilute acid, and dilute base.

Apparatus:

Small test tubes (e.g., 10 x 75 mm)

Graduated pipettes or droppers

Vortex mixer (optional)

Solvents: Deionized Water, Diethyl Ether, 5% NaOH (aq), 5% NaHCO₃ (aq), 5% HCl (aq).

Procedure:

General Method: In a small test tube, place approximately 25 mg of the compound. Add 0.75

mL of the solvent in three portions (0.25 mL each). After each addition, shake or vortex the

tube vigorously for 1-2 minutes.[5] A compound is considered "soluble" if it dissolves

completely.

Water Solubility: Perform the general method using deionized water as the solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If soluble, the compound is likely a low molecular weight polar substance. Proceed to test

ether solubility to further classify.

If insoluble, proceed to test in 5% NaOH.

5% NaOH Solubility: If the compound is water-insoluble, test its solubility in 5% NaOH

solution.

If soluble, it indicates the presence of an acidic functional group (e.g., a phenol, as the

benzylic alcohol is only very weakly acidic). Proceed to test in 5% NaHCO₃.

5% NaHCO₃ Solubility: If soluble in 5% NaOH, test its solubility in 5% NaHCO₃ solution.

Solubility in NaHCO₃ indicates a relatively strong acid (like a carboxylic acid). Insolubility

suggests a weak acid (like a phenol). (3-Bromo-5-methoxyphenyl)methanol is expected

to be insoluble.

5% HCl Solubility: If the compound is insoluble in water and 5% NaOH, test its solubility in

5% HCl.

Solubility indicates the presence of a basic functional group (e.g., an amine). (3-Bromo-5-
methoxyphenyl)methanol is expected to be insoluble.

Classification: Based on the results, the compound can be classified into a solubility group,

which provides strong clues about its functional nature. (3-Bromo-5-
methoxyphenyl)methanol is expected to be largely insoluble in water, aqueous acid, and

aqueous base, but soluble in organic solvents like diethyl ether, reflecting its nature as a

moderately polar organic molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1278437?utm_src=pdf-body
https://www.benchchem.com/product/b1278437?utm_src=pdf-body
https://www.benchchem.com/product/b1278437?utm_src=pdf-body
https://www.benchchem.com/product/b1278437?utm_src=pdf-body
https://www.benchchem.com/product/b1278437?utm_src=pdf-body
https://www.benchchem.com/product/b1278437?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. byjus.com [byjus.com]

2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

3. learning-space.uoa.edu.iq [learning-space.uoa.edu.iq]

4. chem.libretexts.org [chem.libretexts.org]

5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (3-
Bromo-5-methoxyphenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278437#physicochemical-properties-of-3-bromo-5-
methoxyphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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